Cas no 2228657-09-6 (methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2228657-09-6
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 5791476
• PubChem ID: 165783031
• Update Time: 2025-06-10

methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1873026
• methyl 3-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)-3-hydroxypropanoate
• 2228657-09-6
• methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate

• Inchi： 1S/C15H21NO6/c1-15(2,3)22-14(20)16-10-7-9(5-6-11(10)17)12(18)8-13(19)21-4/h5-7,12,17-18H,8H2,1-4H3,(H,16,20)
• InChI Key： FTEYYHOCBJREKT-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(CC(=O)OC)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Additional information on methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate

Research Briefing on Methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate (CAS: 2228657-09-6)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate (CAS: 2228657-09-6) as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The tert-butoxycarbonyl (Boc) protecting group and the hydroxyl functionalities present in this molecule make it a versatile building block for the construction of complex pharmacophores.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate in the development of novel kinase inhibitors. The researchers demonstrated that this compound serves as a critical precursor in the synthesis of targeted therapeutics for oncology. The Boc group was strategically employed to protect the amino functionality during multi-step synthetic routes, ensuring high yields and purity of the final products. The study also highlighted the compound's stability under various reaction conditions, making it a reliable candidate for scalable production.

Further investigations into the biological activity of derivatives of methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate have revealed promising results. A recent preprint on bioRxiv (2024) reported that modifications at the hydroxyl and ester moieties of this compound led to enhanced binding affinity for specific protein targets involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study utilized molecular docking simulations and in vitro assays to validate the interactions between the derivatives and their biological targets.

In addition to its role in small-molecule drug development, methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate has been investigated for its utility in prodrug design. A research team at a leading pharmaceutical institute (2024) demonstrated that the ester functionality of this compound could be leveraged to improve the bioavailability of poorly soluble drugs. By conjugating active pharmaceutical ingredients (APIs) to the hydroxypropanoate moiety, the team achieved sustained release profiles and enhanced therapeutic efficacy in preclinical models. This approach holds significant promise for the formulation of next-generation prodrugs.

Despite these advancements, challenges remain in the large-scale synthesis and purification of methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate. A technical report from a chemical manufacturing company (2023) outlined optimization strategies for the industrial production of this compound, emphasizing the need for cost-effective and environmentally friendly processes. The report proposed the use of continuous flow chemistry to improve reaction efficiency and reduce waste generation, aligning with the principles of green chemistry.

In conclusion, methyl 3-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-3-hydroxypropanoate (CAS: 2228657-09-6) represents a valuable tool in the toolkit of medicinal chemists and drug developers. Its versatility as a synthetic intermediate, combined with its potential biological activities, positions it as a compound of interest for future research. Ongoing studies are expected to further elucidate its applications and optimize its synthesis, paving the way for innovative therapeutic solutions.